trans-Itraconazole

Description

Trans-itraconazole is a chemical compound with the molecular formula C35H38Cl2N8O4 . Itraconazole, sometimes abbreviated as ITZ, is an antifungal medication used to treat a number of fungal infections . Itraconazole is a broad-spectrum antifungal agent designed to inhibit fungal cytochrome P450 (P450) enzyme lanosterol demethylase by coordinating the heme of the P450 via the triazole nitrogen . It is also a potent inhibitor of human P450 enzymes, specifically CYP3A4, resulting in drug-drug interactions . Itraconazole contains three chiral centers . The drug is a 1:1:1:1 racemic mixture of four diastereomers (two enantiomeric pairs), each possessing three chiral centers .

Itraconazole is an azole antifungal agent . It is used to treat various fungal infections, such as blastomycosis and onychomycosis . Itraconazole was first synthesized in the early 1980s and was first approved in the US in 1992 and is available orally . The intravenous formulation of the drug was discontinued in the US in 2007 .

A similar compound to trans-itraconazole is Itraconazole, which is an orally administered, triazole antifungal agent used in the treatment of systemic and superficial fungal infections . Recent research suggests that itraconazole could also be used in the treatment of cancer by inhibiting the hedgehog pathway .

• CAS No.: 252964-65-1
• Product Name: trans-Itraconazole
• Molecular Formula: C35H38Cl2N8O4
• Molecular Weight: 705.6 g/mol
• IUPAC Name: 2-butan-2-yl-4-[4-[4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-1,2,4-triazol-3-one
• Standard InChI: InChI=1S/C35H38Cl2N8O4/c1-3-25(2)45-34(46)44(24-40-45)29-7-5-27(6-8-29)41-14-16-42(17-15-41)28-9-11-30(12-10-28)47-19-31-20-48-35(49-31,21-43-23-38-22-39-43)32-13-4-26(36)18-33(32)37/h4-13,18,22-25,31H,3,14-17,19-21H2,1-2H3/t25?,31-,35+/m1/s1
• Standard InChIKey: VHVPQPYKVGDNFY-KKHGCVKGSA-N
• SMILES: CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl
• Canonical SMILES: CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: trans-Itraconazole; rel-4-[4-[4-[4-[[(2R,4R)-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one
• PubChem Compound: 14179011
• Last Modified: Aug 15 2023